3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea

• IUPAC Name: 1-(2,6-difluorophenyl)-3-[[3-(1-methylpyrazol-4-yl)pyrazin-2-yl]methyl]urea
• InChI: InChI=1S/C16H14F2N6O/c1-24-9-10(7-22-24)14-13(19-5-6-20-14)8-21-16(25)23-15-11(17)3-2-4-12(15)18/h2-7,9H,8H2,1H3,(H2,21,23,25)
• InChI Key: RUCXMQSHJDYJIY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NC=CN=C2CNC(=O)NC3=C(C=CC=C3F)F
• Molecular Formula: C16H14F2N6O
• Molecular Weight: 344.32 g/mol

Description

3-(2,6-Difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea (DFPP) is a synthetic compound with a variety of potential applications in scientific research. It is a member of the pyrazolylurea family of compounds, which are known for their ability to bind to certain proteins and receptors, making them useful for studying biochemical and physiological processes. DFPP has been studied for its potential to interact with a variety of proteins, and its ability to modulate the activity of certain enzymes. The purpose of

Scientific Research Applications

3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea has a variety of potential applications in scientific research. It has been studied for its ability to interact with a variety of proteins, including the enzyme histone deacetylase (HDAC), which is involved in the regulation of gene expression. 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea has also been studied for its ability to modulate the activity of certain enzymes, such as the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea has been studied for its potential to inhibit the growth of certain cancer cells, and its ability to modulate the activity of certain ion channels.

Mechanism of Action

The mechanism of action of 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea is not yet fully understood. However, it is believed that 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea binds to certain proteins and receptors, which modulates their activity. For example, 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea has been shown to bind to the enzyme HDAC, which inhibits its activity and leads to an increase in gene expression. In addition, 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea has been shown to bind to the enzyme acetylcholinesterase, which increases its activity and leads to an increase in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea are not yet fully understood. However, it is believed that 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea has the potential to modulate the activity of certain enzymes and proteins, which could lead to a variety of effects. For example, 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea has been studied for its potential to inhibit the growth of certain cancer cells, and its ability to modulate the activity of certain ion channels. In addition, 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea has been studied for its ability to modulate the activity of the enzyme acetylcholinesterase, which could lead to changes in the levels of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

The use of 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea in laboratory experiments has several advantages. First, 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea is relatively easy to synthesize, which makes it readily available for laboratory experiments. Second, 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea has been studied for its ability to interact with a variety of proteins and receptors, which makes it useful for studying biochemical and physiological processes. Finally, 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea has been studied for its potential to inhibit the growth of certain cancer cells, and its ability to modulate the activity of certain ion channels.
However, there are some limitations to the use of 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea in laboratory experiments. First, the mechanism of action of 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea is not yet fully understood, which could limit the accuracy of experiments that rely on the compound. Second, 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea is a synthetic compound, and its long-term effects are not yet known. Finally, 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea is a relatively new compound, and more research is needed to fully understand its potential applications in scientific research.

Future Directions

The potential future directions for research on 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea are numerous. First, further research is needed to better understand the mechanism of action of the compound and its potential effects on biochemical and physiological processes. Second, further research is needed to determine the long-term effects of 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea and its potential applications in medical treatments. Third, further research is needed to explore the potential of 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea to modulate the activity of certain ion channels and its potential to inhibit the growth of certain cancer cells. Fourth, further research is needed to explore the potential of 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea to interact with other proteins and receptors, and its potential to modulate the activity of certain enzymes. Finally, further research is needed to explore the potential of 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea to be used in other laboratory experiments and its potential applications in industrial processes.

Synthesis Methods

The synthesis of 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea is a multi-step process that begins with the reaction of 2,6-difluorobenzaldehyde and 1-methyl-1H-pyrazol-4-yl-pyrazine-2-carboxylic acid. This reaction yields a compound known as 2-(2,6-difluorophenyl)-3-methyl-1H-pyrazol-4-ylpyrazine-2-carboxylic acid. This compound is then reacted with methyl isothiocyanate, which yields 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea.